Cas no 389630-80-2 (Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]-)
![Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]- structure](https://www.kuujia.com/scimg/cas/389630-80-2x500.png)
389630-80-2 structure
Product name:Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]-
CAS No:389630-80-2
MF:C30H24FN5O4
MW:537.541069984436
CID:1496809
Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]-
- 1,2-Ethanedione, 1-(4-benzoyl-1-piperazinyl)-2-[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]-
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- Inchi: 1S/C30H24FN5O4/c31-23-12-11-21(28-33-24(34-40-28)17-19-7-3-1-4-8-19)26-25(23)22(18-32-26)27(37)30(39)36-15-13-35(14-16-36)29(38)20-9-5-2-6-10-20/h1-12,18,32H,13-17H2
- InChI Key: ORCYJISYVKDLRR-UHFFFAOYSA-N
- SMILES: C(N1CCN(C(=O)C2=CC=CC=C2)CC1)(=O)C(C1C2=C(NC=1)C(C1ON=C(CC3=CC=CC=C3)N=1)=CC=C2F)=O
Computed Properties
- Exact Mass: 537.18142
Experimental Properties
- Density: 1.389±0.06 g/cm3(Predicted)
- Boiling Point: 786.3±70.0 °C(Predicted)
- PSA: 112.4
- pka: 12.12±0.30(Predicted)
Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]- Related Literature
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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